Cas no 874219-35-9 ((4-fluoro-3-methoxycarbonylphenyl)boronic acid)
874219-35-9 structure
Product Name:(4-fluoro-3-methoxycarbonylphenyl)boronic acid
CAS No:874219-35-9
MF:C8H8BFO4
MW:197.956126213074
MDL:MFCD06801688
CID:69191
PubChem ID:253662238
Update Time:2024-10-26
(4-fluoro-3-methoxycarbonylphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-3-methoxycarbonylphenylboronic acid
- 4-Fluoro-3-(methoxycarbonyl)phenylboronic acid
- 4-Fluoro-3-(methoxycarbonyl)benzeneboronic acid
- 4-Fluoro-3-(methoxycarbonyl)phenylboronic Acid (contains varying amounts of Anhydride)
- (4-fluoro-3-methoxycarbonylphenyl)boronic acid
- 3-Carboxy-4-fluorophenylboronic acid
- 4-Fluoro-3-(methoxycarbonyl)benzeneboronic Acid (contains varying amounts of Anhydride)
- [4-fluoro-3-(methoxycarbonyl)phenyl]boronic acid
- (4-fluoro-3-(methoxycarbonyl)phenyl)boronic acid
- KSC495K9R
- GQBWFAIHGHHNMM-UHFFFAOYSA-N
- PC5015
- FCH921243
- SBB064117
- 1-Methyl 5-borono-2-fluorobenzoate (ACI)
-
- MDL: MFCD06801688
- Inchi: 1S/C8H8BFO4/c1-14-8(11)6-4-5(9(12)13)2-3-7(6)10/h2-4,12-13H,1H3
- InChI Key: GQBWFAIHGHHNMM-UHFFFAOYSA-N
- SMILES: O=C(C1C(F)=CC=C(B(O)O)C=1)OC
Computed Properties
- Exact Mass: 198.05000
- Monoisotopic Mass: 198.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
Experimental Properties
- Color/Form: Gray white crystals
- Density: 1.33
- Melting Point: 247-258°C
- Boiling Point: 364.7℃ at 760 mmHg
- Flash Point: 174.4 °C
- Refractive Index: 1.514
- PSA: 66.76000
- LogP: -0.70790
(4-fluoro-3-methoxycarbonylphenyl)boronic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38-36
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Store at room temperature
- Risk Phrases:R36/37/38
(4-fluoro-3-methoxycarbonylphenyl)boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(4-fluoro-3-methoxycarbonylphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F134597-250mg |
(4-fluoro-3-methoxycarbonylphenyl)boronic acid |
874219-35-9 | 98% | 250mg |
¥42.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F134597-10g |
(4-fluoro-3-methoxycarbonylphenyl)boronic acid |
874219-35-9 | 98% | 10g |
¥640.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F134597-5g |
(4-fluoro-3-methoxycarbonylphenyl)boronic acid |
874219-35-9 | 98% | 5g |
¥400.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F134597-1g |
(4-fluoro-3-methoxycarbonylphenyl)boronic acid |
874219-35-9 | 98% | 1g |
¥120.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F134597-25g |
(4-fluoro-3-methoxycarbonylphenyl)boronic acid |
874219-35-9 | 98% | 25g |
¥1280.90 | 2023-09-02 | |
| TRC | F595553-100mg |
4-Fluoro-3-methoxycarbonylphenylboronic acid |
874219-35-9 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F595553-250mg |
4-Fluoro-3-methoxycarbonylphenylboronic acid |
874219-35-9 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F595553-500mg |
4-Fluoro-3-methoxycarbonylphenylboronic acid |
874219-35-9 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F595553-1g |
4-Fluoro-3-methoxycarbonylphenylboronic acid |
874219-35-9 | 1g |
$ 80.00 | 2022-06-04 | ||
| Chemenu | CM135343-5g |
4-Fluoro-3-methoxycarbonylphenylboronic acid |
874219-35-9 | 95%+ | 5g |
$64 | 2023-01-09 |
(4-fluoro-3-methoxycarbonylphenyl)boronic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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